Cas no 1164542-94-2 (2,3-dichloro-N-(6-methoxy-3-pyridinyl)-3-[(4-methylbenzyl)sulfinyl]acrylamide)

• Product Name: 2,3-dichloro-N-(6-methoxy-3-pyridinyl)-3-[(4-methylbenzyl)sulfinyl]acrylamide
• CAS No: 1164542-94-2
• Molecular Formula: C₁₇H₁₆Cl₂N₂O₃S
• Molecular Weight: 399.291541099548
• CID: 5265942

2,3-dichloro-N-(6-methoxy-3-pyridinyl)-3-[(4-methylbenzyl)sulfinyl]acrylamide Properties

Names and Identifiers

• 2,3-dichloro-N-(6-methoxy-3-pyridinyl)-3-[(4-methylbenzyl)sulfinyl]acrylamide
• MLS000540304
• (Z)-2,3-dichloro-N-(6-methoxypyridin-3-yl)-3-[(4-methylphenyl)methylsulfinyl]prop-2-enamide
• SMR000125562
• (2Z)-2,3-dichloro-N-(6-methoxypyridin-3-yl)-3-[(4-methylphenyl)methanesulfinyl]prop-2-enamide
• BDBM41591
• cid_1472225
• HMS574E05
• REGID_for_CID_1472225
• HMS2284G12
• (Z)-2,3-dichloro-N-(6-methoxy-3-pyridyl)-3-(4-methylbenzyl)sulfinyl-acrylamide
• 2-Propenamide, 2,3-dichloro-N-(6-methoxy-3-pyridinyl)-3-[[(4-methylphenyl)methyl]sulfinyl]-, (2Z)-

• InChIKey： UKBGNIASULYWLD-FOCLMDBBSA-N
• Inchi： 1S/C17H16Cl2N2O3S/c1-11-3-5-12(6-4-11)10-25(23)16(19)15(18)17(22)21-13-7-8-14(24-2)20-9-13/h3-9H,10H2,1-2H3,(H,21,22)/b16-15+
• SMILES： Cl/C(=C(/C(NC1C=NC(=CC=1)OC)=O)\Cl)/S(CC1C=CC(C)=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Heavy Atom Count: 25
• Complexity: 522
• XLogP3: 3.3
• Topological Polar Surface Area: 87.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl sulfoxides